Cas no 500024-27-1 (Methyl 2-cyano-3-methylbenzoate)

Methyl 2-cyano-3-methylbenzoate is a versatile organic compound featuring a cyano group and a methyl ester functionality on a substituted benzene ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its reactivity in nucleophilic substitution and condensation reactions. Its ester group allows for further derivatization, while the cyano group can be hydrolyzed or reduced for additional functionalization. The compound is typically used in controlled environments due to its sensitivity to moisture and strong bases. Proper handling and storage are recommended to maintain stability.

Methyl 2-cyano-3-methylbenzoate structure

500024-27-1 structure

Product Name:Methyl 2-cyano-3-methylbenzoate

CAS No:500024-27-1

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD18399106

CID:1543150

PubChem ID:22343213

Update Time:2025-06-08

Methyl 2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-3-methylbenzoate
- 3-Methyl-2-cyanobenzoic acid Methyl ester
- 2-cyano-3-methyl-benzoic acid methyl ester
- OINKWIOPYXLZJJ-UHFFFAOYSA-N
- NE23611
- AK167211
- MDL： MFCD18399106
- Inchi： 1S/C10H9NO2/c1-7-4-3-5-8(9(7)6-11)10(12)13-2/h3-5H,1-2H3
- InChI Key： OINKWIOPYXLZJJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(C)=C1C#N)=O

Computed Properties

Exact Mass: 175.06337
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 241
Topological Polar Surface Area: 50.1

Experimental Properties

PSA: 50.09

Methyl 2-cyano-3-methylbenzoate Pricemore >>

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